Cas no 1271473-94-9 (3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine)

• Product Name: 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine
• CAS No: 1271473-94-9
• MF: C₁₁H₅ClF₄N₂
• MW: 276.617415189743
• MDL: MFCD30497420
• CID: 5187937
• PubChem ID: 125448901
• Update Time: 2026-03-05

3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine
• Pyridazine, 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)-
• 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine

• MDL： MFCD30497420
• Inchi： 1S/C11H5ClF4N2/c12-10-8(11(14,15)16)5-9(17-18-10)6-1-3-7(13)4-2-6/h1-5H
• InChI Key： DLRJSQOPOBQYQM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(C2C=CC(=CC=2)F)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine

Introduction to 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine (CAS No. 1271473-94-9)

3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine, identified by its CAS number 1271473-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of multiple substituents, including a chloro group, a 4-fluorophenyl moiety, and a trifluoromethyl group, imparts unique electronic and steric properties that make it a promising candidate for various biochemical applications.

The structural features of 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine contribute to its potential as an intermediate in the synthesis of bioactive molecules. The chloro substituent can participate in nucleophilic substitution reactions, enabling further functionalization, while the 4-fluorophenyl group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. Additionally, the trifluoromethyl group is a common pharmacophore that influences lipophilicity and binding interactions with biological targets.

In recent years, there has been growing interest in pyridazine derivatives due to their diverse biological activities. Studies have demonstrated that compounds within this class exhibit properties relevant to pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of substituents in 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine may confer unique interactions with biological receptors or enzymes, making it a valuable scaffold for drug discovery efforts.

Recent advancements in computational chemistry have facilitated the design of novel heterocyclic compounds like 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine through virtual screening and molecular docking simulations. These methodologies allow researchers to predict potential binding modes and affinities with target proteins, streamlining the process of identifying lead compounds for further development. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, enabling more efficient optimization of pharmacological properties.

The synthesis of 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic routes typically involve the condensation of appropriate precursors followed by functional group transformations to introduce the desired substituents. The use of advanced catalytic systems has improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing yield.

From a medicinal chemistry perspective, the fluorinated aromatic ring in 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine is particularly noteworthy. Fluoroaromatics are widely recognized for their ability to modulate drug efficacy and pharmacokinetics. The electron-withdrawing nature of fluorine atoms can influence the electronic distribution within the molecule, affecting its reactivity and interactions with biological targets. This feature has been exploited in the development of numerous marketed drugs, highlighting the significance of fluorine-containing compounds in modern medicine.

Current research efforts are focused on expanding the chemical space of pyridazine derivatives by exploring novel substitution patterns and synthetic strategies. The compound 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine serves as an excellent example of how structural modifications can lead to enhanced biological activity. By leveraging cutting-edge synthetic techniques and computational tools, scientists are able to design molecules with tailored properties for specific therapeutic applications.

The potential applications of 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for agrochemicals and material science applications as well. For instance, certain pyridazine derivatives have shown promise as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological systems at targeted sites.

In conclusion, 3-chloro-6-(4-fluorophenyl)-4-(trifluoromethyl)pyridazine (CAS No. 1271473-94-9) represents a significant advancement in heterocyclic chemistry with broad implications for drug discovery and industrial applications. Its structural complexity and functional diversity position it as a versatile building block for developing novel bioactive molecules. As research continues to uncover new therapeutic possibilities, compounds like this will play an increasingly important role in addressing unmet medical needs.